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Introduction: The Imperative of Accuracy in Organic
Acid Analysis

For researchers, scientists, and professionals in drug development, the precise and reliable
measurement of organic acids is of paramount importance. In clinical diagnostics, the accurate
profiling of organic acids in biological fluids is fundamental for the diagnosis and management
of inborn errors of metabolism (IEMs). In the food and beverage industry, organic acid analysis
is crucial for quality control, ensuring product consistency, and verifying authenticity. Given the
critical nature of these applications, laboratories must have robust quality assurance systems in
place. Proficiency testing (PT), also known as external quality assessment (EQA), is an
indispensable component of such systems. Participation in PT schemes allows laboratories to
benchmark their analytical performance against their peers, identify potential areas for
improvement, and ultimately, ensure the delivery of high-quality, reliable data.

This guide provides a comprehensive comparison of major proficiency testing schemes
available for organic acid analysis, tailored for professionals in both clinical and industrial
settings. We will delve into the specifics of schemes offered by leading providers, present a
comparative analysis of their key features, and discuss the underlying analytical
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methodologies. This guide is designed to be a practical resource, empowering laboratories to
make informed decisions when selecting a PT scheme that best aligns with their specific needs
and quality objectives.

l. Proficiency Testing in Clinical Diagnostics: A
Focus on Inborn Errors of Metabolism

The analysis of organic acids in urine and other bodily fluids is a cornerstone in the
investigation of inherited metabolic diseases. PT schemes in this domain are designed to
assess a laboratory's ability to accurately identify and, where appropriate, quantify clinically
significant organic acids that may be indicative of a specific metabolic disorder. Two of the most
prominent providers of PT schemes for clinical organic acid analysis are the European
Research Network for evaluation and improvement of screening, Diagnosis and treatment of
Inherited disorders of Metabolism (ERNDIM) and the College of American Pathologists (CAP).

A. European Research Network for evaluation and
improvement of screening, Diagnhosis and treatment of
Inherited disorders of Metabolism (ERNDIM)

ERNDIM offers a range of EQA schemes for laboratories involved in the diagnosis of IEMs. For
organic acid analysis, the most relevant schemes are the Quantitative Organic Acids in Urine
(QTOU) and the Qualitative Organic Acids in Urine (QLOU) schemes.[1][2][3]

o ERNDIM Quantitative Organic Acids in Urine (QTOU) Scheme: This scheme is designed to
assess the accuracy, recovery, precision, linearity, and inter-laboratory variance of
guantitative organic acid measurements.[4] Participants receive lyophilized human urine
samples spiked with a selection of organic acids at physiologically relevant concentrations.
[4] The scheme typically includes around 20-25 analytes, with the specific selection varying
each year.[4][5][6]

o Scheme Details: Participants receive eight samples annually in one shipment.[4][6]
Results are submitted online, and performance is evaluated based on accuracy, precision,
linearity, and recovery.[4]
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« ERNDIM Qualitative Organic Acids in Urine (QLOU) Scheme: The QLOU scheme focuses on
the interpretative skills of the laboratory. Participants receive authentic urine samples from
patients with confirmed organic acidurias, as well as samples from healthy individuals.[7] The
objective is to correctly identify the abnormal metabolic profile and provide a relevant clinical
interpretation. The scheme is organized by different centers, including Heidelberg, Sheffield

and Barcelona.[7]

o Scheme Details: The scheme provides a mix of clearly diagnostic and more challenging
cases.[7] Performance is scored based on both analytical findings and the diagnostic

interpretation.[8]

B. College of American Pathologists (CAP)

The College of American Pathologists, in collaboration with the American College of Medical
Genetics and Genomics (ACMG), offers a comprehensive Biochemical Genetics Proficiency
Testing Survey (BGL).[9][10][11] This program encompasses the analysis of amino acids,
acylcarnitines, mucopolysaccharides, and organic acids.[10]

o CAP Biochemical Genetics (BGL) Survey: This PT program provides urine and plasma
samples for the qualitative and quantitative analysis of organic acids.[9] The program is
designed to assess both the analytical accuracy and the interpretive skills of participating

laboratories.

o Scheme Details: The organic acids component involves the analysis of one 7.5-mL urine
specimen per shipment, with two shipments occurring annually.[9] The program also
includes an educational challenge.[9]

Comparison of Clinical Proficiency Testing Schemes

To aid in the selection process, the following table summarizes the key features of the ERNDIM
and CAP proficiency testing schemes for organic acid analysis.
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CAP Biochemical

Feature ERNDIM QTOU ERNDIM QLOU )
Genetics (BGL)
Quialitative Both Quantitative &
Primary Focus Quantitative Accuracy  Interpretation & Qualitative Analysis &

Diagnosis

Interpretation

Sample Type

Lyophilized human

urine (spiked)

Authentic human urine

from patients

Urine and plasma

Number of Samples

8 per year

Varies (e.g., 6 per
year for DPT

schemes)

1 urine sample per

shipment

Multiple shipments per

Frequency 1 shipment per year 2 shipments per year
year
Profiles indicative of A broad range of
~20-25 selected . ) -
Analytes ] ] various organic clinically relevant
organic acids o ) )
acidurias organic acids
Analytical

Evaluation Criteria

Accuracy, precision,

linearity, recovery

performance and
interpretative

proficiency

Analytical sensitivity

and clinical sensitivity

Provider Accreditation

ISO/IEC 17043
(through
subcontracted

organizers)

ISO/IEC 17043
(through
subcontracted

organizers)

ISO 17043 Accredited

Il. Proficiency Testing in the Food and Beverage
Industry: Ensuring Quality and Authenticity

In the food and beverage sector, organic acid profiles are critical indicators of product quality,

ripeness, fermentation progress, and authenticity. PT schemes in this area focus on the

accurate quantification of specific organic acids in a variety of food matrices. Key providers in
this domain include BIPEA, LGC AXIO Proficiency Testing, and AOAC International.
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A. BIPEA (Bureau Interprofessionnel d'Etudes
Analytiques)

BIPEA is a European-based organization that provides a wide range of proficiency testing
programs for the food, beverage, and environmental sectors.[12][13] Their schemes cover the
analysis of organic acids in various matrices, including meat products, honey, and beverages.
[14][15]

o Scheme Details: BIPEA's PT programs typically run on an annual series, with several rounds
throughout the year. They offer analysis of a range of organic acids such as lactic, succinic,
citric, acetic, malic, and tartaric acids in relevant food and drink matrices.[14][15] BIPEA is
accredited to ISO/IEC 17043.

B. LGC AXIO Proficiency Testing

LGC AXIO offers a comprehensive Quality in Food Chemistry Scheme (QFCS) that includes
the analysis of organic acids as additives and naturally occurring components in a wide array of
food products.[16][17]

e Scheme Details: The QFCS program covers matrices such as confectionery, bakery
products, condiments, and infant formula.[16][17] Analytes include propionic acid, sorbic
acid, benzoic acid, citric acid, tartaric acid, acetic acid, and malic acid.[16] LGC is an
ISO/IEC 17043 accredited provider.[16]

C. AOAC International

AOAC International is a globally recognized organization that develops and validates analytical
methods and provides proficiency testing programs to ensure the safety and integrity of food
and other products.[18][19][20] They offer PT programs for food chemistry, with a growing focus
on organic acids.[21][22]

e Scheme Details: AOAC's food chemistry programs cover various matrices, including meats
and cheese.[22] While their primary focus has been on proximates and minerals, they are
expanding their offerings to include a wider range of organic acids.[21] AOAC's PT programs
are accredited to ISO 17043.[18]
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Comparison of Food and Beverage Proficiency Testing

Schemes

The following table provides a comparative overview of the PT schemes for organic acid

analysis in the food and beverage industry.

Feature

BIPEA

LGC AXIO (QFCS)

AOAC International

Primary Focus

Quality control in food

and beverages

Quality and safety of
food products

Food chemistry and

nutrient labeling

Sample Matrices

Meat products, honey,

wine, spirits, etc.

Confectionery, bakery
products, condiments,

infant formula, etc.

Meats, cheese, fruits,

and vegetables

Lactic, succinic, citric,

Propionic, sorbic,

benzoic, citric, tartaric,

Primarily focused on

major organic acids

Analytes acetic, malic, tartaric ] ) ) like acetic and citric
) acetic, malic acids, ) ) )
acids, etc. . acid, with expansion
etc.
planned.
Multiple rounds per ]
o Multiple rounds per Quarterly or three
Frequency year within an annual )
. year times a year
series
Provider Accreditation  ISO/IEC 17043 ISO/IEC 17043 ISO 17043

lll. Analytical Methodologies: The Foundation of
Accurate Results

The choice of analytical methodology is a critical factor influencing the accuracy and reliability

of organic acid analysis. While PT schemes are designed to be method-agnostic to a certain

extent, understanding the common analytical techniques is essential for troubleshooting and

performance improvement.

A. Gas Chromatography-Mass Spectrometry (GC-MS)
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For the analysis of organic acids in clinical samples, particularly urine, Gas Chromatography-
Mass Spectrometry (GC-MS) has long been considered the gold standard. This technique
offers high sensitivity and specificity, allowing for the separation and identification of a wide
range of organic acids. The workflow for GC-MS analysis of organic acids typically involves
several key steps, as illustrated in the diagram below.

Click to download full resolution via product page

Caption: Typical GC-MS workflow for urinary organic acid analysis.

B. Liquid Chromatography-Mass Spectrometry (LC-MS)

In recent years, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly tandem
mass spectrometry (LC-MS/MS), has emerged as a powerful alternative and complementary
technique to GC-MS. LC-MS offers several advantages, including simpler sample preparation
(often "dilute and shoot"), higher throughput, and the ability to analyze a broader range of

compounds, including less volatile and thermally labile organic acids.

Sample Preparation LC-MS/MS Analysis Data P

rocessing
o - Separation & Fragmentation
Urine/Plasma/Food Sample Ime""gl';';::ja’ o WEEEWIN | i Chromatography Tandem Mass Spectrometry Data Acquisition (MRM) Quantification [ Fnal Report Report

Click to download full resolution via product page

Caption: Simplified LC-MS/MS workflow for organic acid analysis.
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IV. Selecting the Right Proficiency Testing Scheme:
A Step-by-Step Approach

Choosing the most appropriate PT scheme is a critical decision for any laboratory. The
following workflow outlines a logical approach to selecting a program that aligns with your

laboratory's specific requirements.
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1. Define Scope of Analysis
(Analytes, Matrices, Methods)

2. ldentify Potential PT Providers
(ERNDIM, CAP, BIPEA, LGC, AOAC)

3. Evaluate Scheme Details
(Frequency, Sample Type, Cost)

4. Review Past Performance Reports

:

5. Verify Provider Accreditation
(ISO/IEC 17043)

6. Select the Most Suitable Scheme

7. Participate and Monitor Performance

Continuous Improvement

8. Implement Corrective Actions

Click to download full resolution via product page

Caption: A workflow for selecting and participating in a proficiency testing scheme.
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V. Conclusion: A Commitment to Continuous Quality
Improvement

Proficiency testing is not merely a regulatory requirement but a cornerstone of a laboratory's
commitment to quality and patient/consumer safety. The regular, objective assessment of
analytical performance provided by PT schemes is invaluable for identifying systematic errors,
evaluating method performance, and ensuring the ongoing competency of laboratory staff. By
carefully selecting a PT scheme that aligns with their analytical scope and quality objectives,
and by actively using the performance data to drive continuous improvement, laboratories can
enhance the accuracy and reliability of their organic acid analysis, thereby contributing to better
clinical outcomes and safer consumer products. This guide serves as a starting point for
navigating the landscape of proficiency testing for organic acid analysis, empowering
laboratories to make informed choices in their pursuit of analytical excellence.
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BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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